Cas no 3222-50-2 (4-methylpyridine-3-carboxylic acid)

• Product Name: 4-methylpyridine-3-carboxylic acid
• CAS No: 3222-50-2
• MF: C₇H₇NO₂
• MW: 137.135981798172
• MDL: MFCD00128869
• CID: 43939
• PubChem ID: 24884202
• Update Time: 2025-05-20

4-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methylnicotinic acid
• 4-Methylpyridine-3-carboxylic acid
• 4-methyl-3-pyridine carboxylic acid
• 4-Methyl-nicotinic acid
• 4-Methyl-nicotinsaeure
• Methyl nicotinic acid
• J-018682
• 4-methylnicotinicacid
• EN300-84041
• NCGC00166267-01
• SCHEMBL258230
• 3-Pyridinecarboxylic acid, 4-methyl-
• 3222-50-2
• NCGC00166267-02
• CHEMBL1551493
• DTXSID40281715
• TS-01767
• ZKUZSTXNVMIDCY-UHFFFAOYSA-N
• 3-Pyridinecarboxylic acid,4-methyl-
• 4-Methyl-3-pyridinecarboxylic acid
• 4-methylnicotinic acid;4-Methyl-3-pyridinecarboxylic acid
• BCP26754
• AB00443361-03
• CS-W002396
• J-515816
• NSC22592
• PB17119
• SB10537
• FT-0600278
• NSC-22592
• Z199468010
• F1957-0023
• AC-2931
• MFCD00128869
• SY003372
• AM20051066
• AKOS000271608
• NSC 22592
• 4-Methylpyridine-3-carboxylic acid, 97%
• A5793
• DTXCID00232869
• STK693803
• DB-005357
• 4-methylpyridine-3-carboxylic acid

• MDL： MFCD00128869
• Inchi： 1S/C7H7NO2/c1-5-2-3-8-4-6(5)7(9)10/h2-4H,1H3,(H,9,10)
• InChI Key： ZKUZSTXNVMIDCY-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=CC=1C)=O

Computed Properties

• Exact Mass: 137.04800
• Monoisotopic Mass: 137.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 50.2A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.23
• Melting Point: 217-221 °C
• Boiling Point: 304.1°Cat760mmHg
• Flash Point: 137.7℃
• Refractive Index: 1.561
• PSA: 50.19000
• LogP: 1.08820

4-methylpyridine-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-methylpyridine-3-carboxylic acid

4-Methylpyridine-3-Carboxylic Acid: A Comprehensive Overview

4-Methylpyridine-3-carboxylic acid (CAS No. 3222-50-2) is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, also referred to as methylpyridine carboxylic acid, is characterized by its unique structure, which combines the aromaticity of pyridine with the functional versatility of a carboxylic acid group. In recent years, advancements in synthetic methodologies and its applications in drug discovery, material synthesis, and environmental chemistry have underscored its importance in both academic and industrial research.

The synthesis of 4-methylpyridine-3-carboxylic acid has been optimized through various routes, including microwave-assisted synthesis and catalytic processes. These methods not only enhance the yield but also reduce the reaction time, making it more feasible for large-scale production. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions involving this compound, leading to the formation of novel heterocyclic structures with potential applications in pharmaceuticals.

In the realm of materials science, 4-methylpyridine-3-carboxylic acid has been utilized as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area, tunable pore sizes, and selective adsorption capabilities. Recent studies have demonstrated its ability to act as a ligand in MOFs designed for gas storage and separation, particularly for CO₂ capture. The carboxylic acid group plays a pivotal role in coordinating metal ions, thereby enhancing the stability and functionality of these frameworks.

The biological activity of 4-methylpyridine-3-carboxylic acid has also been explored extensively. Preclinical studies have revealed its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, its derivatives have shown promise as anticancer agents by targeting specific oncogenic pathways. The methyl group at the 4-position of the pyridine ring contributes to its lipophilicity, which is crucial for its bioavailability and pharmacokinetic properties.

From an environmental perspective, 4-methylpyridine-3-carboxylic acid has been investigated for its role in catalyzing reactions that degrade organic pollutants. Its ability to act as a catalyst in oxidation reactions under mild conditions makes it a sustainable alternative to traditional methods. Recent breakthroughs include its application in degrading microplastics through enzymatic pathways, highlighting its potential in addressing global environmental challenges.

In conclusion, 4-methylpyridine-3-carboxylic acid (CAS No. 3222-50-2) stands out as a multifaceted compound with applications spanning across chemistry, materials science, pharmacology, and environmental engineering. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions across these disciplines. As ongoing research continues to uncover new avenues for its utilization, this compound is poised to play an even more significant role in shaping future technologies and therapies.